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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzaldehyde

Cat. No.: B183300

An In-depth Technical Guide to 2-Amino-6-nitrobenzaldehyde: Molecular Weight and Formula

This technical guide provides essential chemical information for 2-Amino-6-
nitrobenzaldehyde, a compound relevant to researchers, scientists, and professionals in drug
development. This benzaldehyde derivative is noted for its role as a glycol amide in the
industrial synthesis of 9-nitrocamptothecin, a compound investigated for its potential in cancer
treatment due to its inhibitory effects on topoisomerase Il, an enzyme crucial for maintaining
DNA integrity[1].

Quantitative Data Summary

The fundamental molecular properties of 2-Amino-6-nitrobenzaldehyde are summarized
below. These data are critical for stoichiometric calculations, analytical characterization, and
experimental design.

Parameter Value Citations
Chemical Formula C7HsN203 [1][2]13]
Molecular Weight 166.136 g/mol [2]

166.14 g/mol [1](4]

Experimental Protocols
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Detailed experimental protocols for the determination of the molecular weight or the synthesis
of 2-Amino-6-nitrobenzaldehyde were not available in the provided search results. However,
it is mentioned that the compound can be produced via a condensation reaction between

acetone and nitroethane[1].

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and

its core molecular identifiers.
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Caption: Relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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